N-butyl-2-[4,8-dimethoxy-6-(4-methoxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide

• Molecular Formula: C24H27NO7
• Molecular Weight: 441.5 g/mol
• IUPAC Name: N-butyl-2-[4,8-dimethoxy-6-(4-methoxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide
• InChI: InChI=1S/C24H27NO7/c1-5-6-11-25-17(26)12-16-18-20(28-3)23-24(31-13-30-23)22(29-4)21(18)32-19(16)14-7-9-15(27-2)10-8-14/h7-10H,5-6,11-13H2,1-4H3,(H,25,26)
• InChI Key: HTCZUILBPNCEIT-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC1=C(OC2=C1C(=C3C(=C2OC)OCO3)OC)C4=CC=C(C=C4)OC

Description

N-butyl-2-[4,8-dimethoxy-6-(4-methoxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound belongs to the class of furobenzodioxole derivatives, which are known for their diverse biological activities and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-2-[4,8-dimethoxy-6-(4-methoxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide typically involves multiple steps, starting from commercially available precursors. A common synthetic route includes:

Formation of the furobenzodioxole core: This step involves the cyclization of appropriate precursors under acidic or basic conditions to form the furobenzodioxole ring system.

Introduction of the methoxy groups: Methoxylation is achieved using methanol and a suitable catalyst, often under reflux conditions.

Attachment of the butyl group: This is typically done through a nucleophilic substitution reaction, where a butyl halide reacts with the intermediate compound.

Formation of the acetamide group: The final step involves the reaction of the intermediate with acetic anhydride or acetyl chloride in the presence of a base to form the acetamide group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the use of high-throughput screening to identify the most efficient catalysts and solvents.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions can target the acetamide group, converting it to an amine.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃) under acidic conditions.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Introduction of halogens, nitro groups, or other electrophiles onto the aromatic ring.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

Biologically, N-butyl-2-[4,8-dimethoxy-6-(4-methoxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide has shown potential as an antimicrobial and anti-inflammatory agent. Its ability to interact with biological membranes and proteins makes it a candidate for drug development.

Medicine

In medicine, research is focused on its potential therapeutic effects, particularly in treating infections and inflammatory conditions. Its unique structure allows it to target specific biological pathways, making it a promising candidate for further drug development.

Industry

Industrially, this compound can be used in the development of new materials, such as polymers and coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of N-butyl-2-[4,8-dimethoxy-6-(4-methoxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide involves its interaction with specific molecular targets, such as enzymes and receptors. It can inhibit or activate these targets, leading to various biological effects. For example, its antimicrobial activity may result from disrupting bacterial cell membranes or inhibiting essential bacterial enzymes.

Comparison with Similar Compounds

Similar Compounds

• N-butyl-2-[4,8-dimethoxy-6-(4-hydroxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide
• N-butyl-2-[4,8-dimethoxy-6-(4-chlorophenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide

Uniqueness

Compared to similar compounds, N-butyl-2-[4,8-dimethoxy-6-(4-methoxyphenyl)furo[2,3-f][1,3]benzodioxol-7-yl]acetamide is unique due to the presence of the methoxyphenyl group, which enhances its biological activity and chemical reactivity. This structural feature allows for more diverse interactions with biological targets and greater potential for therapeutic applications.